Cas no 2229556-62-9 (3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidin-3-ol)

• Product Name: 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidin-3-ol
• CAS No: 2229556-62-9
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5965911
• PubChem ID: 165639065
• Update Time: 2025-05-27

3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidin-3-ol
• 2229556-62-9
• 3-[(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methyl]pyrrolidin-3-ol
• EN300-1998739

• Inchi： 1S/C14H19NO2/c1-10-6-12-7-11(2-3-13(12)17-10)8-14(16)4-5-15-9-14/h2-3,7,10,15-16H,4-6,8-9H2,1H3
• InChI Key： WUQPCPWMBNOXLR-UHFFFAOYSA-N
• SMILES： OC1(CC2=CC=C3C(=C2)CC(C)O3)CNCC1

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidin-3-ol

Comprehensive Overview of 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidin-3-ol (CAS No. 2229556-62-9)

In the realm of organic chemistry and pharmaceutical research, 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidin-3-ol (CAS No. 2229556-62-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its benzofuran and pyrrolidine moieties, is a subject of interest for researchers exploring novel bioactive molecules. Its molecular framework suggests versatility in drug discovery, particularly in targeting neurological and metabolic pathways.

The chemical structure of 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidin-3-ol combines a 2-methyl-2,3-dihydrobenzofuran core with a pyrrolidin-3-ol side chain, offering a balanced profile of lipophilicity and hydrogen-bonding capacity. This balance is crucial for optimizing drug-like properties, such as bioavailability and membrane permeability. Recent studies highlight its potential as a scaffold for designing central nervous system (CNS) therapeutics, aligning with the growing demand for innovative treatments for neurodegenerative diseases.

One of the most searched topics in this domain is the role of benzofuran derivatives in modern pharmacology. Users frequently inquire about their synthetic routes, biological activities, and structure-activity relationships (SAR). The incorporation of a pyrrolidine ring in 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidin-3-ol further enhances its relevance, as pyrrolidine is a common motif in FDA-approved drugs. This synergy makes the compound a promising candidate for further investigation.

From a synthetic chemistry perspective, the preparation of 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidin-3-ol involves multi-step organic transformations, including cyclization and functional group interconversion. Researchers often explore green chemistry approaches to improve yield and reduce environmental impact, a trend reflecting broader industry shifts toward sustainability. The compound’s CAS number (2229556-62-9) serves as a critical identifier for regulatory and safety documentation, ensuring precise communication across scientific and commercial platforms.

In the context of drug discovery, the compound’s 3D conformation and stereochemistry are pivotal. Computational modeling and molecular docking studies are frequently employed to predict its interactions with biological targets. These techniques align with the rising popularity of AI-driven drug design, a hot topic in both academic and industrial settings. The ability of 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidin-3-ol to modulate specific receptors or enzymes could unlock new therapeutic avenues.

Another area of interest is the compound’s potential in metabolic engineering. With increasing searches on precision medicine and personalized therapeutics, researchers are examining how such molecules can be tailored to individual patient profiles. The methylpyrrolidin-3-ol segment, in particular, offers opportunities for derivatization, enabling fine-tuning of pharmacological properties.

To summarize, 3-(2-methyl-2,3-dihydro-1-benzofuran-5-yl)methylpyrrolidin-3-ol (CAS No. 2229556-62-9) represents a compelling case study in medicinal chemistry. Its structural complexity, combined with emerging applications in CNS research and drug development, positions it as a molecule of enduring relevance. As the scientific community continues to explore its potential, this compound is likely to remain a focal point for innovation and discovery.